Cas no 40155-42-8 (5-Methoxypyrazine-2-carboxylic acid)

• Product Name: 5-Methoxypyrazine-2-carboxylic acid
• CAS No: 40155-42-8
• MF: C₆H₆N₂O₃
• MW: 154.12344121933
• MDL: MFCD10697773
• CID: 55171
• PubChem ID: 45789811
• Update Time: 2025-06-08

5-Methoxypyrazine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Methoxypyrazine-2-carboxylic acid
• 2-Pyrazinecarboxylic acid, 5-methoxy-
• DTXSID90672038
• 59BH2L3SRF
• AB60459
• 40155-42-8
• SY019412
• EN300-116980
• 5-(methyloxy)-2-pyrazinecarboxylic acid
• 5-Methoxy-pyrazine-2-carboxylic acid
• J-517707
• 2-Pyrazinecarboxylicacid, 5-methoxy-
• M3181
• LY3202626 metabolite M3
• SCHEMBL347508
• CS-W019666
• CHEMBL5191832
• 5-METHOXYPYRAZINE-2-CARBOXYLICACID
• LSN3170994
• YVGVOPNUEFTVQO-UHFFFAOYSA-N
• AKOS006304609
• AC-25545
• PS-8894
• FT-0647105
• RB3245
• MFCD10697773
• UNII-59BH2L3SRF
• 5-METHOXYPYRAZINE-2-CARBOXYLIC ACPUBCHEM_EXT_DATASOURCE_REGID
• 5-METHOXY-2-PYRAZINECARBOXYLIC ACID
• GS-0931
• AM85755
• BBL103292
• STL557102
• DTXCID60622787

• MDL： MFCD10697773
• Inchi： 1S/C6H6N2O3/c1-11-5-3-7-4(2-8-5)6(9)10/h2-3H,1H3,(H,9,10)
• InChI Key： YVGVOPNUEFTVQO-UHFFFAOYSA-N
• SMILES： O(C)C1=CN=C(C(=O)O)C=N1

Computed Properties

• Exact Mass: 154.03800
• Monoisotopic Mass: 154.038
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.3A^2
• XLogP3: -0.1

Experimental Properties

• Melting Point: 197.5-199.5℃
• PSA: 72.31000
• LogP: 0.18340

5-Methoxypyrazine-2-carboxylic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines Pyrazine carboxylic acids and derivatives

Additional information on 5-Methoxypyrazine-2-carboxylic acid

5-Methoxypyrazine-2-carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 40155-42-8, commonly referred to as 5-Methoxypyrazine-2-carboxylic acid, is a significant molecule in the field of organic chemistry. This compound belongs to the class of pyrazine derivatives, which have garnered considerable attention due to their diverse applications in pharmaceuticals, agrochemicals, and materials science. The long-tail keyword for this compound, such as "5-methoxypyrazine-2-carboxylic acid synthesis" and "pyrazine derivative applications", highlights its importance in both academic and industrial research.

Recent studies have focused on the synthesis and characterization of 5-Methoxypyrazine-2-carboxylic acid, exploring its potential as a building block for more complex molecules. Researchers have employed various methodologies, including microwave-assisted synthesis and catalytic processes, to optimize its production. These advancements have not only improved yield but also reduced reaction times, making it more feasible for large-scale manufacturing.

The structural uniqueness of 5-Methoxypyrazine-2-carboxylic acid lies in its pyrazine ring system, which is a six-membered aromatic heterocycle containing two nitrogen atoms. The methoxy group at position 5 and the carboxylic acid group at position 2 impart specific electronic and steric properties to the molecule. These features make it an ideal candidate for further functionalization, enabling the creation of derivatives with enhanced biological activity or improved physical properties.

In terms of applications, 5-Methoxypyrazine-2-carboxylic acid has shown promise in the development of agrochemicals. Its ability to inhibit specific enzymes involved in plant growth regulation has led to its consideration as a potential herbicide or plant growth regulator. Additionally, its role as an intermediate in the synthesis of more complex molecules has been explored in the pharmaceutical industry, particularly in the development of anti-inflammatory and anticancer agents.

Recent research has also delved into the environmental impact of 5-Methoxypyrazine-2-carboxylic acid. Studies have assessed its biodegradability and toxicity profiles, ensuring that its use aligns with sustainable practices. These findings underscore the importance of responsible chemical design and application in modern industries.

Moreover, computational chemistry techniques have been employed to predict the electronic properties and reactivity of 5-Methoxypyrazine-2-carboxylic acid. Such studies provide valuable insights into its potential interactions with biological systems, aiding in the design of more effective drugs and agrochemicals.

In conclusion, 5-Methoxypyrazine-2-carboxylic acid (CAS No. 40155-42-8) stands as a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and application research, positions it as a key molecule for future innovations in organic chemistry.